Cas no 50670-49-0 (4-Bromo-4'-methylbiphenyl)

4-Bromo-4'-methylbiphenyl is a brominated biphenyl derivative commonly used as an intermediate in organic synthesis, particularly in the preparation of liquid crystals, pharmaceuticals, and advanced materials. Its stable aromatic structure and reactive bromine substituent make it valuable for cross-coupling reactions, such as Suzuki-Miyaura couplings, enabling precise functionalization in target molecules.
4-Bromo-4'-methylbiphenyl structure
4-Bromo-4'-methylbiphenyl structure
Product Name:4-Bromo-4'-methylbiphenyl
CAS No:50670-49-0
MF:C13H11Br
MW:247.130442857742
MDL:MFCD00466236
CID:55844
PubChem ID:521291
Update Time:2025-06-17

4-Bromo-4'-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-4'-methyl-1,1'-biphenyl
    • 4-Bromo-4'-methylbiphenyl
    • 4-Bromo-4-methylbiphenyl
    • 1-bromo-4-(4-methylphenyl)benzene
    • 4-(4-bromophenyl)toluene
    • 4-Bromo-4′-methylbiphenyl
    • 4-bromo-4'-methyl-biphenyl
    • 4-bromol-4'-methylbiphenyl
    • 4-methyl-4'-bromobiphenyl
    • Biphenyl,4-bromo-4'-methyl
    • p-methylbiphenyl bromide
    • 1,1'-Biphenyl, 4-bromo-4'-methyl-
    • Biphenyl, 4-bromo-4'-methyl-
    • MYWLXURJCXISCT-UHFFFAOYSA-N
    • AK117167
    • 4-Brromo-4-methylbiphenyl
    • 4-Brom-4'-methyl-biphenyl
    • 4'-bromo-4-methyl-biphenyl
    • 4-Bromo-4\\'-methylbiphenyl
    • 1-bromo-4-(p-tolyl)benzene
    • 4-bromo-1-(4-methylphenyl)benzene
    • 6993AB
    • AKO
    • A7513
    • J-514759
    • 1-bromo-4-(4-methylphenyl)benzene;
    • CS-0079910
    • 50670-49-0
    • 4-Bromo-4'-methyl-1,1'-biphenyl #
    • AS-10473
    • AKOS004116383
    • SY049523
    • B4804
    • MFCD00466236
    • DTXSID10334601
    • SCHEMBL260551
    • 4-Bromo-4 inverted exclamation mark -methylbiphenyl
    • FT-0682397
    • MDL: MFCD00466236
    • Inchi: 1S/C13H11Br/c1-10-2-4-11(5-3-10)12-6-8-13(14)9-7-12/h2-9H,1H3
    • InChI Key: MYWLXURJCXISCT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 246.00400
  • Monoisotopic Mass: 246.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Density: 1.32
  • Melting Point: 131.0 to 135.0 deg-C
  • Boiling Point: 315°C(lit.)
  • Flash Point: 322.9 °C at 760 mmHg
  • Refractive Index: 1.592
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 0.00000
  • LogP: 4.42450
  • λmax: 260(CH3CN)(lit.)

4-Bromo-4'-methylbiphenyl Security Information

  • HazardClass:IRRITANT

4-Bromo-4'-methylbiphenyl Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-4'-methylbiphenyl Pricemore >>

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4-Bromo-4'-methylbiphenyl Production Method

4-Bromo-4'-methylbiphenyl Related Literature

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